Cas no 1803611-56-4 (2-{1-(5-Bromothiophen-2-yl)ethylamino}ethan-1-ol Hydrochloride)

• Product Name: 2-{1-(5-Bromothiophen-2-yl)ethylamino}ethan-1-ol Hydrochloride
• CAS No: 1803611-56-4
• MF: C₈H₁₃BrClNOS
• MW: 286.616919279099
• CID: 4618324
• Update Time: 2025-06-11

2-{1-(5-Bromothiophen-2-yl)ethylamino}ethan-1-ol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(5-bromothiophen-2-yl)ethyl]amino}ethan-1-ol hydrochloride
• 2-{1-(5-Bromothiophen-2-yl)ethylamino}ethan-1-ol Hydrochloride

• Inchi： 1S/C8H12BrNOS.ClH/c1-6(10-4-5-11)7-2-3-8(9)12-7;/h2-3,6,10-11H,4-5H2,1H3;1H
• InChI Key： PPYSMUNBWAKCOQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)S1)(C)NCCO.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-{1-(5-Bromothiophen-2-yl)ethylamino}ethan-1-ol Hydrochloride

Research Brief on 2-{1-(5-Bromothiophen-2-yl)ethylamino}ethan-1-ol Hydrochloride (CAS: 1803611-56-4)

The compound 2-{1-(5-Bromothiophen-2-yl)ethylamino}ethan-1-ol Hydrochloride (CAS: 1803611-56-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug development.

Recent studies have highlighted the role of 2-{1-(5-Bromothiophen-2-yl)ethylamino}ethan-1-ol Hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the bromothiophene moiety and the ethanolamine hydrochloride group, make it a versatile scaffold for designing compounds with targeted biological activities. Researchers have explored its utility in the development of kinase inhibitors, GPCR modulators, and other small-molecule therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was investigated for its inhibitory effects on specific protein kinases implicated in cancer progression. The results demonstrated moderate to high potency against selected kinase targets, suggesting its potential as a lead compound for further optimization. Additionally, its pharmacokinetic properties, such as solubility and metabolic stability, were evaluated, providing valuable insights for future drug design efforts.

Another area of interest is the compound's application in central nervous system (CNS) disorders. Preliminary in vitro and in vivo studies have shown that 2-{1-(5-Bromothiophen-2-yl)ethylamino}ethan-1-ol Hydrochloride can cross the blood-brain barrier and exhibit neuroprotective effects. These findings open new avenues for research into its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{1-(5-Bromothiophen-2-yl)ethylamino}ethan-1-ol Hydrochloride (CAS: 1803611-56-4) represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and demonstrated biological activities position it as a valuable tool for developing novel therapeutics. Future studies should prioritize elucidating its mechanism of action and exploring its potential in combination therapies.